N-Methyl-1H-pyrazol-3-amine
Overview
Description
“N-Methyl-1H-pyrazol-3-amine” is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff . It is slightly soluble in water .
Molecular Structure Analysis
The molecular formula of “N-Methyl-1H-pyrazol-3-amine” is C4H7N3 . Detailed structural analysis would require more specific data or computational modeling.Chemical Reactions Analysis
Pyrazole-based compounds have shown catalytic properties in the oxidation reaction of catechol to o-quinone . More specific chemical reactions involving “N-Methyl-1H-pyrazol-3-amine” would require further investigation.Physical And Chemical Properties Analysis
“N-Methyl-1H-pyrazol-3-amine” is a clear liquid that can range in color from colorless to yellow or pale orange to red . It has a boiling point of 93°C, a density of 1.12g/ml, and a refractive index of 1.5420-1.5460 . It is slightly soluble in water and is air sensitive .Scientific Research Applications
Organic Synthesis
N-Methyl-1H-pyrazol-3-amine is an important raw material and intermediate used in organic synthesis . It is used to construct various complex and diverse molecular structures .
Pharmaceuticals
This compound plays a significant role in the pharmaceutical industry . It is used as a building block in the synthesis of various pharmaceutical drugs .
Agrochemicals
N-Methyl-1H-pyrazol-3-amine is also used in the production of agrochemicals . These chemicals are used to protect crops and improve crop yield .
Dyestuff
It is used in the production of dyestuffs . These are substances that impart color to a material .
Antileishmanial and Antimalarial Activities
Some hydrazine-coupled pyrazoles, which can be synthesized from N-Methyl-1H-pyrazol-3-amine, have shown potent antileishmanial and antimalarial activities . For example, compound 13 displayed superior antipromastigote activity .
Antibacterial Properties
Compounds bearing the pyrazole scaffold, such as N-Methyl-1H-pyrazol-3-amine, have been reported to possess antibacterial properties . They have shown sub-micromolar activity against Methicillin-sensitive Staphylococcus aureus (MSSA) and Methicillin-resistant S. aureus (MRSA) in the presence of bioavailable copper .
Anti-inflammatory Properties
Pyrazole-bearing compounds are known for their anti-inflammatory properties . They can be used in the treatment of various inflammatory diseases .
Anti-cancer Properties
These compounds also exhibit anti-cancer properties . They can inhibit the growth of cancer cells and are used in the development of anti-cancer drugs .
Safety and Hazards
“N-Methyl-1H-pyrazol-3-amine” is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the respiratory system being a target organ . It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, and avoid getting it in eyes, on skin, or on clothing .
Future Directions
While specific future directions for “N-Methyl-1H-pyrazol-3-amine” were not found, pyrazole-based compounds have been studied as active agents in different therapeutic areas, with particular attention on the design and structure-activity relationships defined by each class of compounds . Further developments in catalytic processes relating to catecholase activity have also been suggested .
Mechanism of Action
Target of Action
N-Methyl-1H-pyrazol-3-amine is a biochemical reagent that can be used as a biological material or organic compound for life science related research It’s known that pyrazole derivatives can provide useful ligands for receptors or enzymes, such as p38mapk, and different kinases .
Mode of Action
It’s known that the amino group in the pyrazole ring has significant basicity and nucleophilicity, which can undergo a series of nucleophilic substitution reactions to obtain derived pyrazole compounds .
Biochemical Pathways
It’s known that pyrazole derivatives can affect various pathways including wnt-dependent signalling or signal transduction in the primary cilium .
Result of Action
It’s known that pyrazole derivatives can have various biological activities, including antifungal activity .
Action Environment
The action of N-Methyl-1H-pyrazol-3-amine can be influenced by various environmental factors. For instance, it is air sensitive and should be stored away from air. It should be stored in a cool place and the container should be kept tightly closed in a dry and well-ventilated place. It should also be stored away from oxidizing agents .
properties
IUPAC Name |
N-methyl-1H-pyrazol-5-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7N3/c1-5-4-2-3-6-7-4/h2-3H,1H3,(H2,5,6,7) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UFYFLBNWAMCOML-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=CC=NN1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60624064 |
Source
|
| Record name | N-Methyl-1H-pyrazol-5-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60624064 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
97.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Methyl-1H-pyrazol-3-amine | |
CAS RN |
1037364-03-6, 446866-62-2 |
Source
|
| Record name | N-Methyl-1H-pyrazol-5-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60624064 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-methyl-1H-pyrazol-5-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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